N-{[1-(2-chlorobenzyl)piperidin-4-yl]methyl}-N'-(4-fluorobenzyl)urea

• IUPAC Name: 1-[[1-[(2-chlorophenyl)methyl]piperidin-4-yl]methyl]-3-[(4-fluorophenyl)methyl]urea
• InChI: InChI=1S/C21H25ClFN3O/c22-20-4-2-1-3-18(20)15-26-11-9-17(10-12-26)14-25-21(27)24-13-16-5-7-19(23)8-6-16/h1-8,17H,9-15H2,(H2,24,25,27)
• InChI Key: RVZKRVBAXUEZGM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NCC2=CC=C(C=C2)F)CC3=CC=CC=C3Cl
• Molecular Formula: C21H25ClFN3O
• Molecular Weight: 389.9 g/mol

Description

Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs. Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Synthesis Analysis

Piperidones, which serve as precursors to the piperidine ring, are of particular interest due to their unique biochemical properties. They are generally prepared from a domino reaction of aldehyde, ketone, and ammonium acetate in alcohol by reflux heating on a water bath for 6 hours, or even 1 day.

Future Directions

The future of piperidine derivatives in drug discovery looks promising. They are being increasingly recognized for their wide range of bioactivities and their potential for treating various conditions. Further exploration of the core structure using chemistry approaches and biological screening, including in vivo studies in an animal model of malaria, may yield important antimalarial leads.